Methyl 3,5-diethoxybenzoate
Overview
Description
“Methyl 3,5-dimethoxybenzoate” is a chemical compound with the molecular formula C10H12O4 . It is used as a starting reagent in the synthesis of 5,7-dimethoxy-4-methylphthalide, a key intermediate in the synthesis of mycophenolic acid and its analogues .
Synthesis Analysis
The bromination of methyl 3,5-dimethoxybenzoate has been investigated . It was used as a starting reagent in the synthesis of 5,7-dimethoxy-4-methylphthalide .
Molecular Structure Analysis
The molecular weight of “Methyl 3,5-dimethoxybenzoate” is 196.200 Da . The structure of this compound can be represented by the SMILES string COC(=O)c1cc(OC)cc(OC)c1 .
Chemical Reactions Analysis
“Methyl 3,5-dimethoxybenzoate” was used as a starting reagent in the synthesis of 5,7-dimethoxy-4-methylphthalide .
Physical And Chemical Properties Analysis
“Methyl 3,5-dimethoxybenzoate” is a solid substance . It has a boiling point of 298 °C and a melting point of 42-43 °C .
Scientific Research Applications
Selective Demethylation in Synthesis
Methyl 3,5-diethoxybenzoate is involved in selective demethylation processes. The selective methodology for demethylation of phenolic methoxyl groups using simple and inexpensive reagents is critical in preparing demethylated 3,5-dimethoxybenzoic derivatives. This process is significant due to the stability of the methoxy group in various reaction conditions and the complexities involved in selective O-demethylation (Gallo et al., 2013).
Methanol and Methoxyaromatics Metabolism
Research on Sporomusa ovata has shown that this bacterium utilizes methoxy groups of compounds like 3,5-diethoxybenzoate as a carbon source. This involves sequential O-demethylation to hydroxy-methoxybenzoate and dihydroxybenzoate. This discovery emphasizes the versatility of microbial metabolism and the potential of using such organisms in bioremediation or biochemical production processes (Stupperich & Konle, 1993).
Aromatic Acids Oxidation by Pseudomonas putida
Pseudomonas putida has been shown to oxidize compounds like 3,5-dimethoxybenzoic acid to produce methanol, providing insights into the microbial degradation of aromatic compounds. This research is significant for understanding the microbial breakdown of complex organic compounds and potential applications in environmental bioremediation (Donnelly & Dagley, 1980).
Chlorination of Aromatic Groups in Fulvic Acid
A study on the chlorination of aromatic groups within fulvic acid, including 3,5-dimethoxybenzoic acid, highlights the chemical interactions occurring in natural environments, which can have implications for understanding the chemical structure and behavior of natural organic matter in ecosystems (Niedan et al., 2000).
Safety and Hazards
properties
IUPAC Name |
methyl 3,5-diethoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-4-15-10-6-9(12(13)14-3)7-11(8-10)16-5-2/h6-8H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWYWKJRUBYVESZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1)C(=O)OC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70707993 |
Source
|
| Record name | Methyl 3,5-diethoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70707993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
198623-55-1 |
Source
|
| Record name | Methyl 3,5-diethoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70707993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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